Cas no 67829-21-4 (5-(1,3-benzodioxol-5-yl)-N-phenyl-1,3,4-oxadiazol-2-amine)

5-(1,3-benzodioxol-5-yl)-N-phenyl-1,3,4-oxadiazol-2-amine structure
67829-21-4 structure
Product Name:5-(1,3-benzodioxol-5-yl)-N-phenyl-1,3,4-oxadiazol-2-amine
CAS No:67829-21-4
MF:C15H11N3O3
MW:281.266143083572
CID:967258
PubChem ID:100596
Update Time:2025-04-19

5-(1,3-benzodioxol-5-yl)-N-phenyl-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(1,3-benzodioxol-5-yl)-N-phenyl-1,3,4-oxadiazol-2-amine
    • 1,3,4-oxadiazol-2-amine, 5-(1,3-benzodioxol-5-yl)-N-phenyl-
    • SR-01000927835
    • NSC-326181
    • 67829-21-4
    • DTXSID50218072
    • cid_100596
    • BDBM97355
    • [5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-phenyl-amine
    • NSC 326181
    • MLS003170675
    • SR-01000927835-2
    • BRN 1011237
    • SMR001874598
    • NSC326181
    • CHEMBL2362612
    • SCHEMBL2681715
    • DS-005563
    • Inchi: 1S/C15H11N3O3/c1-2-4-11(5-3-1)16-15-18-17-14(21-15)10-6-7-12-13(8-10)20-9-19-12/h1-8H,9H2,(H,16,18)
    • InChI Key: UQRGDXNZCZWZES-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(C3=NN=C(NC4C=CC=CC=4)O3)=CC1=2

Computed Properties

  • Exact Mass: 281.08013
  • Monoisotopic Mass: 281.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • PSA: 69.41
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